N-[2-(difluoromethoxy)phenyl]-2-{[5-(1-methyl-1H-pyrazol-4-yl)-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-[2-(difluoromethoxy)phenyl]-2-[[5-(1-methylpyrazol-4-yl)-4-(oxolan-2-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H22F2N6O3S/c1-27-10-13(9-23-27)18-25-26-20(28(18)11-14-5-4-8-30-14)32-12-17(29)24-15-6-2-3-7-16(15)31-19(21)22/h2-3,6-7,9-10,14,19H,4-5,8,11-12H2,1H3,(H,24,29)
• InChI Key: KKWSGYAZBKIJAK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NN=C(N2CC3CCCO3)SCC(=O)NC4=CC=CC=C4OC(F)F
• Molecular Formula: C20H22F2N6O3S
• Molecular Weight: 464.5 g/mol

Description

The compound belongs to a class of chemicals that typically exhibit a wide range of biological activities and are of significant interest in pharmaceutical chemistry. Compounds with similar structures have been extensively studied for their potential applications in medicine and agriculture.

Synthesis Analysis

Synthesis of related compounds involves complex reactions such as cyclization of acrylamide derivatives with hydrazine hydrate in ethanol to produce pyrazolyl-triazole amines, showcasing the intricate steps required to construct such molecules (Panchal & Patel, 2011).

Molecular Structure Analysis

Structural elucidation of similar compounds has been performed using 1H NMR and IR spectroscopic studies, confirming the complexity of their molecular architecture. For instance, coordination complexes constructed from pyrazole-acetamide derivatives have been characterized to understand the effect of hydrogen bonding on self-assembly processes (Chkirate et al., 2019).

Chemical Reactions and Properties

Chemical reactivity studies, including the formation of sulfanylacetamide derivatives from chloroacetamide precursors, highlight the diverse chemical behavior and potential reactivity pathways of these compounds (MahyavanshiJyotindra et al., 2011).

Physical Properties Analysis

Analysis of physical properties often requires detailed investigation into compound stability, solubility, and crystalline structure. Studies on isostructural acetamides with difluoromethyl groups have revealed insights into the intermolecular interactions and crystal packing, contributing to the understanding of physical characteristics (Boechat et al., 2011).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, can be profoundly influenced by the molecular structure. Investigations into related compounds have shown a range of activities, from antioxidant properties to antimicrobial and anti-inflammatory activities, highlighting the potential utility of these molecules in various domains (Negrebetsky et al., 2008).

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research has been conducted on novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. These complexes exhibit significant antioxidant activity, as demonstrated through various in vitro assays such as DPPH, ABTS, and FRAP. Such studies highlight the potential of pyrazole-acetamide derivatives in developing coordination compounds with beneficial antioxidant properties (Chkirate et al., 2019).

Antimicrobial Activities

Another area of research involves the synthesis and evaluation of thiazole derivatives, including those incorporating the pyrazole moiety, for their antimicrobial activities. These compounds have shown significant anti-bacterial and anti-fungal activities, indicating their potential use in addressing microbial infections (Saravanan et al., 2010).

Anticancer Agents

The anticancer properties of 5-methyl-4-phenyl thiazole derivatives have also been explored, with certain synthesized compounds showing selective cytotoxicity against human lung adenocarcinoma cells. This research suggests the therapeutic potential of such compounds in cancer treatment, highlighting the importance of structural modifications for enhancing anticancer activity (Evren et al., 2019).